Cas no 211495-66-8 (4-Bromo-2-ethoxyphenol)

• Product Name: 4-Bromo-2-ethoxyphenol
• CAS No: 211495-66-8
• MF: C₈H₉BrO₂
• MW: 217.059861898422
• MDL: MFCD09907051
• CID: 242413
• PubChem ID: 21877541
• Update Time: 2025-04-19

4-Bromo-2-ethoxyphenol Chemical and Physical Properties

Names and Identifiers

• Phenol,4-bromo-2-ethoxy-
• Phenol, 4-bromo-2-ethoxy- (9CI)
• AKOS016380476
• 4-bromo-2-ethoxyphenol
• MFCD09907051
• SCHEMBL282961
• FHIRTCZQNMPCJR-UHFFFAOYSA-N
• 211495-66-8
• W18481
• 4-bromo-2-ethoxy-phenol
• CS-0314201
• AS-60649
• A1-04589
• Phenol, 4-bromo-2-ethoxy-
• DB-288500
• 4-Bromo-2-ethoxyphenol

• MDL： MFCD09907051
• Inchi： 1S/C8H9BrO2/c1-2-11-8-5-6(9)3-4-7(8)10/h3-5,10H,2H2,1H3
• InChI Key： FHIRTCZQNMPCJR-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)OCC)O

Computed Properties

• Exact Mass: 215.97857
• Monoisotopic Mass: 215.979
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 29.5A^2

Experimental Properties

• PSA: 29.46